Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate

• IUPAC Name: ethyl 5-aminothiadiazole-4-carboxylate
• InChI: InChI=1S/C5H7N3O2S/c1-2-10-5(9)3-4(6)11-8-7-3/h2,6H2,1H3
• InChI Key: ZUGOHJWUTNKRMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SN=N1)N
• Molecular Formula: C5H7N3O2S
• DSSTOX Substance ID: DTXSID90365337
• Molecular Weight: 173.20 g/mol
• Solubility: 7.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 6440-02-4, 1935987-44-2

Description

Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate is a pharmaceutical intermediate. It is a bioactive nitrogen-containing heterocycle.

Synthesis Analysis

The synthesis of Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate involves a multicomponent reaction using vanadium oxide loaded on fluorapatite as a robust and sustainable catalyst. The one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature gave an excellent yield of products (90–97%) in a swift reaction (25–30 min).

Molecular Structure Analysis

The molecular structure of Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate can be represented by the IUPAC name ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate.

Physical And Chemical Properties Analysis

Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate has a boiling point of 317.9°C at 760 mmHg and a melting point of 197-199°C. It is a solid at room temperature.

Scientific Research Applications

Synthesis Processes

Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate and related compounds can be synthesized through various chemical processes. Zhang Dayong (2005) describes a method involving diethyl carboxylate, hydrazine hydrate, and chloroacetaldehyde, yielding a product with 99% purity by GC (Zhang Dayong, 2005). Another synthesis method involves the reaction of ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate with various agents to produce substituted thiadiazoles, as detailed by Yue et al. (2010) (A. Yue et al., 2010).

Chemical Transformations and Reactions

Research by Remizov et al. (2019) discusses the reactions of certain thiadiazole compounds with bases, leading to different products and revealing the chemical versatility of these compounds (Yu. O. Remizov et al., 2019). Additionally, Miyawaki et al. (2004) explored the unusual reduction of ethyl 1,2,3-thiadiazole-4-carboxylate, resulting in dimeric ring enlargement and sulfur addition (K. Miyawaki et al., 2004).

Biological Activities and Applications

The derivatives of ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate have been studied for various biological activities. For instance, Kasımoğulları et al. (2010) synthesized pyrazole carboxylic acid derivatives of a related compound, 5-amino-1,3,4-thiadiazole-2-sulfonamide, to study their inhibitory effects on carbonic anhydrase isoenzymes, indicating potential medicinal applications (R. Kasımoğulları et al., 2010). Similarly, the work by Makwane et al. (2018) on 2-amino-5-ethyl-1,3,4-thiadiazole derivatives examined their antibacterial and antifungal activities, suggesting potential pharmaceutical uses (Sunil Makwane et al., 2018).

Material Science and Corrosion Inhibition

In the field of material science, specifically corrosion inhibition, researchby Rafiquee et al. (2007) evaluated various thiadiazole derivatives, including amino-1, 3, 4-thiadiazoles, for their efficacy in inhibiting mild steel corrosion in acidic media. Their study suggests potential industrial applications of these compounds in corrosion prevention (M. Rafiquee et al., 2007).

Potential for Novel Compound Synthesis

The synthesis of novel compounds using thiadiazoles as a base is another area of interest. Baker and Williams (2003) demonstrated the synthesis of novel 2-amino-1,3-thiazole-5-carboxylates, showcasing the versatility of thiadiazole derivatives in creating new chemical entities (Luke A. Baker & Craig M. Williams, 2003).

Safety And Hazards

Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Q & A

Q1: What are the two main methods for synthesizing Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate mentioned in the abstract?

A1: The abstract describes two primary methods for synthesizing Ethyl 5-amino-1,2,3-thiadiazole-4-carboxylate:

• Pechmann Method: This method involves the cycloaddition of diazoalkanes onto a C=S bond [].
• Wolff Method: This method involves the heterocyclization of alpha-diazo thiocarbonyl compounds [].